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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 1, chemically known as 1,4-diaminoanthraquinone, is a synthetic dye

belonging to the anthraquinone class. Its vibrant violet hue and stability make it a compound of

interest in various industrial applications, including textiles and plastics. For researchers,

scientists, and professionals in fields such as drug development, understanding the solubility of

Disperse Violet 1 in a range of organic solvents is crucial for its application in experimental

assays, as a staining agent, or as a model compound in formulation studies. This technical

guide provides a comprehensive overview of the known solubility of Disperse Violet 1, detailed

experimental protocols for its determination, and a workflow for solubility assessment.

Core Physicochemical Properties of Disperse Violet
1
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Property Value Reference

Chemical Name
1,4-diaminoanthracene-9,10-

dione

Synonyms C.I. 61100, Solvent Violet 11 [1]

CAS Number 128-95-0

Molecular Formula C₁₄H₁₀N₂O₂

Molecular Weight 238.24 g/mol

Appearance Dark violet to black powder [2]

Melting Point 265-269 °C (decomposes) [3]

Quantitative Solubility Data
The solubility of Disperse Violet 1 varies significantly across different organic solvents, a

critical consideration for its use in solution-based applications. The following table summarizes

the available quantitative and qualitative solubility data.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Reference

Water H₂O 0.16 mg/L 20 [4]

Ethanol C₂H₅OH 0.1% (w/w) Not Specified [4]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 9% (w/w) Not Specified [4]

Acetone C₃H₆O Soluble Not Specified [5][6]

Benzene C₆H₆ Soluble Not Specified [3][6]

Pyridine C₅H₅N Soluble Not Specified [2][3]

Aniline (hot) C₆H₅NH₂ Slightly Soluble Not Specified [2][3]

Linseed Oil N/A Soluble Not Specified [7][8]

Nitrobenzene C₆H₅NO₂ Soluble Not Specified [1]

Experimental Protocol: Determination of Solubility
via UV-Vis Spectroscopy
The following protocol outlines a reliable method for the quantitative determination of Disperse
Violet 1 solubility in an organic solvent of interest, adapted from methodologies used for similar

anthraquinone derivatives.

Objective: To determine the saturation solubility of Disperse Violet 1 in a specific organic

solvent at a controlled temperature.

Materials:

Disperse Violet 1 (high purity)

Organic solvent of choice (analytical grade)

Volumetric flasks (various sizes)
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Pipettes

Syringe filters (0.45 µm, solvent-compatible)

UV-Vis spectrophotometer

Thermostatically controlled shaker or water bath

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Disperse Violet 1 to a known volume of the organic solvent in a

sealed container. The excess solid should be clearly visible.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Filtration:

After the equilibration period, allow the solution to stand undisturbed for a short time to

allow the excess solid to settle.

Carefully draw a sample of the supernatant using a syringe and immediately filter it

through a 0.45 µm syringe filter to remove all undissolved particles. This step is critical to

prevent scattering effects during spectrophotometric analysis.

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of Disperse Violet 1 in the same organic solvent with a known

concentration.
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From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Disperse Violet 1 in the chosen solvent.

Plot a calibration curve of absorbance versus concentration. The curve should be linear

and pass through the origin (or be corrected for a blank).

Absorbance Measurement of the Saturated Solution:

Dilute the filtered saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Using the equation of the line from the calibration curve, determine the concentration of

the diluted saturated solution.

Multiply this concentration by the dilution factor to obtain the concentration of the original

saturated solution. This value represents the solubility of Disperse Violet 1 in the solvent

at the specified temperature.

Experimental Workflow
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Caption: Experimental workflow for determining the solubility of Disperse Violet 1.

Logical Relationships in Solubility Determination
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Caption: Key factors influencing the determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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